Cas no 880813-53-6 ([(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine)

• Product Name: [(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine
• CAS No: 880813-53-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD07168987
• CID: 1074146
• PubChem ID: 4722625
• Update Time: 2025-06-15

[(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• N-(Furan-2-ylmethyl)-2-morpholinoethanamine
• N-(2-Furylmethyl)-2-morpholin-4-ylethanamine dihydrochloride
• [(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine
• VS-0337
• Z90515126
• N-(2-furylmethyl)-N-[2-(4-morpholinyl)ethyl]amine
• 880813-53-6
• SCHEMBL17921503
• AKOS000238526
• EN300-186449
• AN-465/43012257
• FT-0684209
• (2-FURYLMETHYL)(2-MORPHOLIN-4-YLETHYL)AMINE
• N-(2-furylmethyl)-N-(2-morpholinoethyl)amine
• (furan-2-ylmethyl)[2-(morpholin-4-yl)ethyl]amine
• N-(furan-2-ylmethyl)-2-morpholin-4-ylethanamine
• DB-344835
• N-(furan-2-ylmethyl)-2-(morpholin-4-yl)ethanamine
• STK283558
• BBL030805
• ALBB-015885
• (2-furylmethyl)(2-morpholin-4-ylethyl)amine dihydrochloride

• MDL： MFCD07168987
• Inchi： 1S/C11H18N2O2/c1-2-11(15-7-1)10-12-3-4-13-5-8-14-9-6-13/h1-2,7,12H,3-6,8-10H2
• InChI Key： XODQIXKMHPJBFF-UHFFFAOYSA-N
• SMILES： O1CCN(CCNCC2=CC=CO2)CC1

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.6Ų

Experimental Properties

• Density: 1.078
• Boiling Point: 311.5°C at 760 mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.506
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

[(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine

Comprehensive Overview of [(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine (CAS No. 880813-53-6)

[(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine (CAS No. 880813-53-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name, combines a furan ring with a morpholine moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential uses, particularly in the development of novel therapeutic agents.

The molecular structure of [(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine includes a furan-2-ylmethyl group linked to a 2-(morpholin-4-yl)ethyl amine. This combination imparts distinct chemical characteristics, such as moderate polarity and the ability to participate in hydrogen bonding, which are critical for its reactivity and solubility. The presence of the morpholine ring, a common pharmacophore, suggests potential bioactivity, making this compound a candidate for further investigation in drug discovery.

In recent years, the demand for heterocyclic compounds like [(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine has surged, driven by their applications in medicinal chemistry and materials science. Users searching for "furan derivatives in drug development" or "morpholine-based amine synthesis" will find this compound particularly relevant. Its synthesis typically involves multi-step organic reactions, including reductive amination or nucleophilic substitution, which are well-documented in academic literature.

One of the key advantages of [(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine is its potential role as a building block for more complex molecules. For instance, it could serve as a precursor for central nervous system (CNS) targeting drugs, given the morpholine group's prevalence in such applications. Additionally, its furan component may contribute to interactions with biological targets, such as enzymes or receptors, enhancing its utility in structure-activity relationship (SAR) studies.

From an industrial perspective, the scalability of synthesizing CAS No. 880813-53-6 is a topic of interest. Optimizing reaction conditions to improve yield and purity is a common challenge addressed in patents and research papers. Queries like "efficient synthesis of furan-morpholine amines" or "purification techniques for 880813-53-6" reflect the practical concerns of chemists working with this compound.

Environmental and safety considerations are also critical when handling [(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine. While it is not classified as a hazardous material, standard laboratory precautions should be followed. Researchers often search for "safe handling of furan derivatives" or "morpholine compound stability," emphasizing the need for proper storage and handling protocols.

In summary, [(furan-2-yl)methyl][2-(morpholin-4-yl)ethyl]amine (CAS No. 880813-53-6) represents a promising compound with diverse applications in pharmaceuticals and chemical synthesis. Its unique structure, combined with the growing interest in heterocyclic chemistry, positions it as a valuable subject for ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing drug discovery and material science innovations.